Cas no 72790-16-0 (2-ethylpyrimidine-5-carboxylic acid)

2-ethylpyrimidine-5-carboxylic acid Properties

Names and Identifiers

• 2-Ethyl-5-pyrimidinecarboxylicacid
• 2-Ethylpyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylicacid, 2-ethyl-
• 2-ethyl-pyrimidine-5-carboxylic acid
• 2-ethylpyrimidine-5-carboxylic acid(SALTDATA: FREE)
• AKOS000284164
• XCA79016
• 5-Pyrimidinecarboxylicacid,2-ethyl-(9CI)
• MFCD09054863
• EN300-768307
• 2-ethylpyrimidine-5-carboxylicacid
• 2-Ethyl-5-pyrimidinecarboxylic acid
• A19104
• SB56067
• 2-Ethylpyrimidine-5-carboxylic acid, AldrichCPR
• 72790-16-0
• FT-0769735
• CS-0139065
• SCHEMBL186656
• AS-39010
• DA-18644
• +Expand

• MDL： MFCD09054863
• InChIKey： KWYVXQIUKALVIQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8N2O2/c1-2-6-8-3-5(4-9-6)7(10)11/h3-4H,2H2,1H3,(H,10,11)
• SMILES： CCC1=NC=C(C=N1)C(=O)O

Computed Properties

• Exact Mass: 152.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.058577502g/mol
• Heavy Atom Count: 11
• Complexity: 141
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• LogP: 0.73720
• PSA: 63.08000
• Refractive Index: 1.555
• Boiling Point: 298.6°C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 134.4°C
• Density: 1.255

2-ethylpyrimidine-5-carboxylic acid Security Information

• Safety Instruction： 26
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36
• Signal Word：warning

2-ethylpyrimidine-5-carboxylic acid Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%